2-(4-fluorophenoxy)-N-(2-hydroxy-2-(4-(methylthio)phenyl)ethyl)acetamide

• IUPAC Name: 2-(4-fluorophenoxy)-N-[2-hydroxy-2-(4-methylsulfanylphenyl)ethyl]acetamide
• InChI: InChI=1S/C17H18FNO3S/c1-23-15-8-2-12(3-9-15)16(20)10-19-17(21)11-22-14-6-4-13(18)5-7-14/h2-9,16,20H,10-11H2,1H3,(H,19,21)
• InChI Key: BWTZIVNZXNORIR-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=C(C=C1)C(CNC(=O)COC2=CC=C(C=C2)F)O
• Molecular Formula: C17H18FNO3S
• Molecular Weight: 335.4 g/mol

Description

2-(4-fluorophenoxy)-N-(2-hydroxy-2-(4-(methylthio)phenyl)ethyl)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicine. This compound is commonly referred to as "Compound X" and is known for its unique chemical structure and properties. In

Scientific Research Applications

Chemical Synthesis and Characterization

• Chemoselective Acetylation : Research on chemoselective monoacetylation using similar compounds highlights the process optimization, mechanism, and kinetics involved in synthesizing intermediates for antimalarial drugs. This indicates the compound's relevance in facilitating the synthesis of bioactive molecules (Magadum & Yadav, 2018).
• Novel Compound Synthesis : Studies on the synthesis of novel acetamide derivatives with substituted phenyl groups, utilizing similar structural frameworks, emphasize the importance of these compounds in developing new chemicals with potential biological activities (Yang Man-li, 2008).

Biological and Environmental Applications

• Anticancer and Anti-inflammatory Activities : Synthesis and evaluation of similar compounds for potential anticancer, anti-inflammatory, and analgesic activities highlight their application in medical and pharmaceutical research. Such studies aim to develop new therapeutic agents based on acetamide derivatives (Rani et al., 2014).
• Herbicidal Activity : Research into novel N-(2-fluoro-5-(3-methyl-2,6-dioxo-4-(trifluoromethyl)-2,3-dihydropyrimidin-1(6H)-yl)phenyl)-2-phenoxyacetamides shows the compound's utility in agricultural science, particularly in developing effective herbicides against dicotyledonous weeds (Wu et al., 2011).